Cas no 83722-23-0 (2-[4-(2-hydroxy-3-{[2-(2-methoxyphenyl)ethyl]amino}propoxy)phenyl]-6-methoxy-3-methylquinazolin-4(3H)-one dihydrochloride)

2-[4-(2-hydroxy-3-{[2-(2-methoxyphenyl)ethyl]amino}propoxy)phenyl]-6-methoxy-3-methylquinazolin-4(3H)-one dihydrochloride structure
83722-23-0 structure
Product name:2-[4-(2-hydroxy-3-{[2-(2-methoxyphenyl)ethyl]amino}propoxy)phenyl]-6-methoxy-3-methylquinazolin-4(3H)-one dihydrochloride
CAS No:83722-23-0
MF:C28H33Cl2N3O5
MW:562.48472571373
CID:1811884
PubChem ID:3068715

2-[4-(2-hydroxy-3-{[2-(2-methoxyphenyl)ethyl]amino}propoxy)phenyl]-6-methoxy-3-methylquinazolin-4(3H)-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-[4-(2-hydroxy-3-{[2-(2-methoxyphenyl)ethyl]amino}propoxy)phenyl]-6-methoxy-3-methylquinazolin-4(3H)-one dihydrochloride
    • 4(3H)-Quinazolinone, 2-(4-(2-hydroxy-3-((2-(2-methoxyphenyl)ethyl)amino)propoxy)phenyl)-6-methoxy-3-methyl-, dihydrochloride
    • 2-[4-[2-hydroxy-3-[2-(2-methoxyphenyl)ethylamino]propoxy]phenyl]-6-methoxy-3-methylquinazolin-4-one,dihydrochloride
    • 83722-23-0
    • DTXSID201003738
    • 2-[4-(2-Hydroxy-3-{[2-(2-methoxyphenyl)ethyl]amino}propoxy)phenyl]-6-methoxy-3-methylquinazolin-4(3H)-one--hydrogen chloride (1/2)
    • SCHEMBL10769844
    • Inchi: InChI=1S/C28H31N3O5.2ClH/c1-31-27(30-25-13-12-23(34-2)16-24(25)28(31)33)20-8-10-22(11-9-20)36-18-21(32)17-29-15-14-19-6-4-5-7-26(19)35-3;;/h4-13,16,21,29,32H,14-15,17-18H2,1-3H3;2*1H
    • InChI Key: PHRIBAPGGVMXQL-UHFFFAOYSA-N
    • SMILES: CN1C(=NC2=C(C1=O)C=C(C=C2)OC)C3=CC=C(C=C3)OCC(CNCCC4=CC=CC=C4OC)O.Cl.Cl

Computed Properties

  • Exact Mass: 561.1797265g/mol
  • Monoisotopic Mass: 561.1797265g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 11
  • Complexity: 726
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 92.6Ų

2-[4-(2-hydroxy-3-{[2-(2-methoxyphenyl)ethyl]amino}propoxy)phenyl]-6-methoxy-3-methylquinazolin-4(3H)-one dihydrochloride Related Literature

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